HC-5404-Fu

• CAS: 2247396-91-2
• Molecular Formula: C24H24F2N4O3
• Molecular Weight: 454.5 g/mol
• InChI: InChI=1S/C24H24F2N4O3/c1-12(2)29-23(32)20-9-15(11-28-22(20)27)19-5-4-18(6-13(19)3)30-24(33)21(31)14-7-16(25)10-17(26)8-14/h4-12,21,31H,1-3H3,(H2,27,28)(H,29,32)(H,30,33)/t21-/m1/s1
• InChIKey: BRIWRAFDHZTJPE-OAQYLSRUSA-N

Avoid PERK inhibitor off-target toxicity and failed translation. HC-5404-Fu is the only clinically validated PERK inhibitor with oral PK/PD data and completed Phase 1a safety (NCT04834778). - **Biochemical IC50:** 1 nM (PERK); >2,000-fold selective over GCN2/HRI/PKR. - **Clinical translation:** Dose-proportional PK (25-600 mg BID human) enables direct preclinical-to-clinical dosing. - **Published combo efficacy:** Tumor stasis/regression with VEGFR-TKIs in ccRCC models, including axitinib-refractory. - **Supply:** Packaged for research use with documented stability.

HC-5404-Fu: Compound Profile

HC-5404-Fu (CAS 2247396-91-2) is a potent, orally bioavailable small molecule that acts as a selective inhibitor of the Protein Kinase R (PKR)-like Endoplasmic Reticulum Kinase (PERK), a key component of the integrated stress response (ISR) pathway . Designated as a first-in-class, orally administered PERK inhibitor [1], HC-5404-Fu is the hemi-fumarate salt of HC-5404 [2] and is currently under clinical investigation (Phase 1a) for the treatment of advanced solid tumors, including renal cell carcinoma (RCC), gastric cancer, metastatic breast cancer, and small cell lung cancer [3].

PERK signaling pathway inhibition studies

ISR kinase selectivity research workflows

Preclinical PK/PD and translational modeling

Reported Phase 1a clinical endpoint context

• [1] IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. HC-5404 Ligand Page. Ligand ID: 13275. View Source
• [2] 智慧芽 (Synapse). HC-5404-FU Drug Summary. View Source
• [3] HiberCell Initiates Phase 1a Clinical Trial of HC-5404-FU, an ER Stress Modulator. News Release. June 10, 2021. View Source

HC-5404-Fu: Unmatched Among PERK Inhibitors

Generic substitution among PERK inhibitors is scientifically unjustified due to critical differences in biochemical selectivity profiles, pharmacokinetic properties, and documented biological outcomes. HC-5404-Fu exhibits an exceptional selectivity window against other ISR kinases, with an IC50 of >2,000 nM for GCN2, HRI, and PKR, representing a >2000-fold selectivity . In contrast, alternative PERK inhibitors such as GSK2656157, while potent, have demonstrated a narrower selectivity window (e.g., 500-fold against a 300-kinase panel) and are associated with pancreatic toxicity in preclinical models, which has halted their clinical development . Furthermore, HC-5404-Fu is the only PERK inhibitor in its class to demonstrate a clear and quantifiable ability to overcome adaptive resistance to standard-of-care therapies, specifically sensitizing renal cell carcinoma models to VEGFR-TKIs, resulting in tumor stasis or regression . These distinct attributes make the selection of HC-5404-Fu a requirement, not a preference, for studies aiming to replicate or build upon the published evidence base.

HC-5404-Fu Reported >2,000-fold ISR-kinase selectivity and clinical PK/PD bridge

Alternative PERK Inhibitors Narrower selectivity margins (e.g., GSK2606414 ~100-fold) and preclinical toxicity profiles may shift pathway interpretation

HC-5404-Fu Completed first-in-human Phase 1a trial; safety and PK established

Alternative PERK Inhibitors Absence of clinical validation (GSK2606414/GSK2656157) limits translational relevance

HC-5404-Fu In vivo combination model response with tumor stasis/regression in RCC models

Alternative PERK Inhibitors Published in vivo efficacy data for combination regimens not available; target engagement may not transfer

HC-5404-Fu Differentiation Evidence

ISR Kinase Selectivity

HC-5404-Fu demonstrates exceptional selectivity for PERK over the other three kinases of the integrated stress response (ISR) pathway: GCN2 (EIF2AK4), HRI (EIF2AK1), and PKR (EIF2AK2). The compound displays a >2000-fold biochemical selectivity, with IC50 values exceeding 2,000 nM for these off-target kinases . This contrasts with the alternative PERK inhibitor GSK2656157, which, despite an IC50 of 0.9 nM for PERK, has a reported 500-fold selectivity window against a panel of 300 kinases . The wider selectivity margin of HC-5404-Fu is a critical differentiator for minimizing off-target effects within the ISR pathway.

ISR Kinase Selectivity

Head-to-head

HC-5404 IC₅₀ 1 nM; >2,000-fold over GCN2 (2.17 µM), HRI (2.96 µM), PKR (>10 µM). GSK2606414 ~100-fold, GSK2656157 ≥511-fold.

Supports PERK-specific pathway interpretation; reduces off-target ISR kinase confounding.

Cell-free FRET and KINOMEScan panel (468 kinases). No interactions at 100 nM.

Evidence Dimension	Biochemical Selectivity Window for PERK vs. Other ISR Kinases
Target Compound Data	>2000-fold (IC50 for GCN2, HRI, PKR >2,000 nM)
Comparator Or Baseline	GSK2656157: 500-fold selectivity (against a 300-kinase panel)
Quantified Difference	HC-5404-Fu has a >4x greater selectivity factor relative to the reported kinase panel selectivity of GSK2656157.
Conditions	Cell-free biochemical assays; comparison across different kinase panels.

Why This Matters

Higher target selectivity reduces the likelihood of confounding, off-pathway effects in cellular and in vivo studies, providing cleaner data interpretation and a more predictable biological outcome, which is a critical factor for experimental design and reproducibility.

Cellular pPERK and ATF4 Inhibition

In HEK-293 cells stimulated with tunicamycin to induce ER stress, HC-5404-Fu inhibited PERK autophosphorylation at Thr982 (p-PERK) with an IC50 of 23 nM and suppressed expression of the downstream transcription factor ATF4 with an IC50 of 88 nM . This cellular potency is directly comparable to GSK2656157, which has a reported cellular p-PERK IC50 of 30 nM [1]. HC-5404-Fu demonstrates a measurable, albeit modest, improvement in cellular potency for inhibiting PERK's primary functional output, p-PERK, and robustly blocks the downstream effector ATF4.

Cellular pPERK & ATF4

Cross-study comparable

pPERK IC₅₀ = 23 nM; ATF4 IC₅₀ = 88 nM (HEK-293 + tunicamycin). GSK2656157 p-PERK IC₅₀ = 30 nM.

Cellular target engagement and downstream pathway suppression guide in vitro concentration selection.

Western blot quantification; 4 h treatment. GSK2606414 cellular pPERK data not reported in same format.

Evidence Dimension	Cellular Inhibition of p-PERK (Thr982)
Target Compound Data	IC50 = 23 nM
Comparator Or Baseline	GSK2656157: IC50 = 30 nM
Quantified Difference	HC-5404-Fu is 1.3x more potent (lower IC50) in this cellular p-PERK assay.
Conditions	HEK-293 cells, tunicamycin-induced ER stress, Western blot quantification.

Why This Matters

This data confirms that the high biochemical potency of HC-5404-Fu translates effectively into a functional, on-target effect in a living cellular system, and its performance is favorable when benchmarked against a key comparator.

• [1] ProbeChem. GSK2656157 (GSK 2656157) Product Page. View Source

VEGFR-TKI Combination Efficacy in RCC Models

In a 786-O renal cell carcinoma (RCC) xenograft model, oral administration of HC-5404-Fu at a dose of 30 mg/kg twice daily (BID) resulted in a tumor growth inhibition (TGI) rate of 48% as a monotherapy . More importantly, when combined with VEGFR tyrosine kinase inhibitors (TKIs) such as axitinib, cabozantinib, lenvatinib, or sunitinib, HC-5404-Fu significantly enhanced antitumor efficacy, leading to tumor stasis or regression across multiple RCC models . In a patient-derived xenograft (PDX) study, nine out of 18 models responded with ≥50% tumor regression from baseline in the combination group [1]. This contrasts with the preclinical profile of GSK2656157, which, while showing antitumor activity, has been associated with dose-limiting pancreatic toxicity that prevented its clinical advancement.

RCC Combination Models

Head-to-head

HC-5404 + VEGFR-TKI: tumor stasis/regression in xenografts; ~20% regression in axitinib-refractory; 9/18 PDX ≥50% regression. Clinical: 1 PR (130 wks), 8 SD.

Reported combination model-response context; supports PERK inhibition mechanism in anti-angiogenic combinations.

Preclinical models + Phase 1a data (NCT04834778). Comparator PERK inhibitors lack combination in vivo evidence.

Evidence Dimension	In Vivo Antitumor Efficacy in RCC Xenograft Models
Target Compound Data	48% TGI as monotherapy (30 mg/kg BID); Tumor stasis/regression in combination with VEGFR-TKIs; ≥50% regression in 9/18 PDX models.
Comparator Or Baseline	GSK2656157: Antitumor activity reported, but clinical development halted due to pancreatic toxicity (no direct efficacy comparison available).
Quantified Difference	HC-5404-Fu demonstrates a favorable balance of efficacy and tolerability that has allowed it to progress to clinical trials, a critical differentiator from at least one failed comparator.
Conditions	786-O RCC xenograft model; combination with VEGFR-TKIs; PDX models.

Why This Matters

For procurement decisions related to in vivo studies, especially those focused on RCC or combination therapy, HC-5404-Fu is the only PERK inhibitor with a published, validated, and clinically-tested rationale for combination with standard-of-care agents to achieve robust tumor regression.

• [1] Supplementary Table ST2 from PERK Inhibition by HC-5404 Sensitizes Renal Cell Carcinoma Tumor Models to Antiangiogenic Tyrosine Kinase Inhibitors. View Source

First-in-Human Phase 1a Completion

HC-5404-Fu is the most advanced orally bioavailable PERK inhibitor in clinical development, having entered a Phase 1a dose-escalation trial (NCT04834778) in 2021 in patients with advanced solid tumors, including RCC, gastric cancer, breast cancer, and small-cell lung cancer [1]. In contrast, other PERK inhibitors like GSK2656157 (GSK) and AMG-44 (Amgen) have been discontinued, with GSK2656157 specifically failing due to pancreatic toxicity observed in preclinical species. The compound's progression to human studies and ongoing evaluation of pharmacokinetic (PK) parameters, safety, and preliminary antitumor activity [2] provides a level of validation not present for any other PERK inhibitor in its class.

First-in-Human Phase 1a

Clinical endpoint context

Phase 1a completed (NCT04834778); 23 heavily pretreated patients; MTD not established; 1 confirmed PR, 8 SD; dose-proportional PK 25–600 mg BID.

Only PERK inhibitor with human safety and PK data; supports translational biomarker and combination trial planning.

Comparators (GSK2606414/GSK2656157) discontinued or preclinical only.

Evidence Dimension	Clinical Development Status
Target Compound Data	Phase 1a clinical trial (NCT04834778) actively enrolling and dose-escalating as of 2021.
Comparator Or Baseline	GSK2656157: Development discontinued. AMG-44: Development discontinued.
Quantified Difference	HC-5404-Fu is the only candidate in its class with an ongoing clinical program, representing a de facto >100% advancement probability over discontinued comparators.
Conditions	Human clinical trials; assessment of safety, tolerability, and preliminary efficacy.

Why This Matters

Procurement of HC-5404-Fu is essential for any research program aiming to generate data that is clinically relevant and translational. Using a compound with a discontinued or failed clinical path undermines the potential impact and future applicability of the research findings.

• [1] HiberCell Initiates Phase 1a Clinical Trial of HC-5404-FU, an ER Stress Modulator. News Release. June 10, 2021. View Source
• [2] IUPHAR/BPS Guide to PHARMACOLOGY. HC-5404 Clinical Tab. Ligand ID: 13275. View Source

HC-5404-Fu Key Applications

VEGFR-TKI Combination Regimens for RCC

HC-5404-Fu is uniquely suited for in vivo studies exploring mechanisms of resistance to VEGFR-TKIs. The published evidence demonstrates that VEGFR-TKIs such as axitinib, cabozantinib, lenvatinib, and sunitinib induce PERK activation in RCC xenografts, and that cotreatment with HC-5404-Fu significantly enhances antitumor effects, resulting in tumor stasis or regression . This validated combination provides a robust experimental framework for dissecting how PERK-mediated stress responses contribute to therapeutic evasion.

PERK-Mediated Adaptive Resistance

As a first-in-class, orally bioavailable PERK inhibitor with a demonstrated >2000-fold selectivity window against other ISR kinases (GCN2, HRI, PKR), HC-5404-Fu is the optimal tool compound for selectively interrogating the PERK branch of the ISR in vivo . Its advanced clinical status [1] ensures that preclinical findings with this compound have a higher potential for direct clinical translation compared to less selective or non-clinical PERK inhibitors.

Translational PK/PD and Biomarker Studies

The availability of robust, peer-reviewed in vivo data on HC-5404-Fu, including plasma exposure, target engagement (p-PERK inhibition in tissues), and tumor growth inhibition , makes it an ideal candidate for advanced PK/PD modeling. Researchers can leverage the published dose-response relationship (e.g., 30 mg/kg BID achieving 48% TGI) as a benchmark for their own studies, reducing experimental variability and streamlining assay development.

ISR-Dependent Tumor Dormancy and Metastasis

Given the strong preclinical rationale for combining HC-5404-Fu with antiangiogenic agents and its current exploration in clinical trials for RCC, this compound is the scientifically justified choice for academic and industry groups seeking to explore novel combinations. Its use ensures that research is aligned with a clinical-stage asset, maximizing the translational value of the data and its potential to inform future clinical trial design.

Application

Selection Property

Validation Focus

RCC xenograft/PDX combination studies

Combination model-response evidence with VEGFR-TKIs

Tumor stasis/regression and vascular endpoint monitoring

PERK-dependent adaptive resistance research

pPERK induction and anti-angiogenic mechanism data

VEGFR-TKI-induced pPERK accumulation and vascular effects

Translational PK/PD and biomarker studies

Dose-proportional PK and target engagement quantification

Preclinical-to-clinical exposure-response modeling

Tumor dormancy and metastasis investigations

ISR kinase selectivity and anti-metastatic model context

Quiescent/slow-cycling cell elimination and metastasis endpoints

• [1] HiberCell Initiates Phase 1a Clinical Trial of HC-5404-FU, an ER Stress Modulator. News Release. June 10, 2021. View Source